Cas no 1804549-30-1 (2-(Aminomethyl)-3,6-dibromo-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3,6-dibromo-5-(trifluoromethoxy)pyridine
• CAS No: 1804549-30-1
• MF: C₇H₅Br₂F₃N₂O
• MW: 349.93061041832
• CID: 4931235
• Update Time: 2025-10-28

2-(Aminomethyl)-3,6-dibromo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,6-dibromo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5Br2F3N2O/c8-3-1-5(15-7(10,11)12)6(9)14-4(3)2-13/h1H,2,13H2
• InChI Key： YPRRHBQWPWKVJX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(N=C1CN)Br)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3,6-dibromo-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Aminomethyl)-3,6-dibromo-5-(trifluoromethoxy)pyridine (CAS No. 1804549-30-1)

2-(Aminomethyl)-3,6-dibromo-5-(trifluoromethoxy)pyridine (CAS No. 1804549-30-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and dibromo substitutions, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring an aminomethyl group, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated pyridines and brominated heterocycles has positioned this compound as a subject of extensive study. Researchers are particularly intrigued by its potential role in developing novel bioactive molecules, given the increasing demand for targeted therapeutics and sustainable agrochemicals. The compound's CAS No. 1804549-30-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific inquiries.

One of the key trends driving interest in 2-(Aminomethyl)-3,6-dibromo-5-(trifluoromethoxy)pyridine is the rise of precision medicine and green chemistry. As the pharmaceutical industry shifts toward personalized treatments, compounds with tailored functional groups, such as this pyridine derivative, are in high demand. Additionally, its trifluoromethoxy moiety aligns with the push for environmentally friendly chemical processes, as fluorinated compounds often exhibit enhanced stability and efficiency.

From a synthetic perspective, the aminomethyl group in this compound offers a strategic handle for further derivatization. This feature is particularly valuable in medicinal chemistry, where researchers seek to optimize drug candidates for improved pharmacokinetics and target binding. The compound's brominated positions also enable selective cross-coupling reactions, a cornerstone of modern catalysis research.

In agrochemical applications, 2-(Aminomethyl)-3,6-dibromo-5-(trifluoromethoxy)pyridine is explored for its potential as a crop protection agent. The combination of halogenated and fluorinated groups is known to enhance the bioactivity of pesticides, addressing global challenges like pest resistance and food security. This aligns with the increasing focus on sustainable agriculture and reduced environmental impact.

The compound's physicochemical properties, including its solubility and stability, are critical for its practical applications. Recent studies highlight its compatibility with aqueous and organic media, making it a flexible building block for diverse synthetic routes. Its thermal stability further supports its use in high-temperature reactions, a feature prized in industrial-scale synthesis.

As the scientific community continues to explore heterocyclic compounds, 2-(Aminomethyl)-3,6-dibromo-5-(trifluoromethoxy)pyridine stands out for its multifaceted utility. Whether in drug development, material science, or agrochemical innovation, this compound exemplifies the intersection of molecular design and practical application. Its CAS No. 1804549-30-1 serves as a gateway to a wealth of research opportunities, reflecting its enduring significance in modern chemistry.